N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-1-tosylpiperidine-4-carboxamide

• IUPAC Name: 1-(4-methylphenyl)sulfonyl-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H19N5O5S/c1-12-2-4-14(5-3-12)29(25,26)23-10-7-13(8-11-23)16(24)20-18-22-21-17(27-18)15-6-9-19-28-15/h2-6,9,13H,7-8,10-11H2,1H3,(H,20,22,24)
• InChI Key: SATGIGVDRPEAEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=NN=C(O3)C4=CC=NO4
• Molecular Formula: C18H19N5O5S
• Molecular Weight: 417.4 g/mol

Description

Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs. It has a wide spectrum of biological activities and therapeutic potential. The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research.

Molecular Structure Analysis

Isoxazole constitutes an important family of five-membered heterocycles with one oxygen atom and one nitrogen atom at adjacent positions. The substitution of various groups on the isoxazole ring imparts different activity.

Chemical Reactions Analysis

The chemistry of isoxazoles has been an interesting field of study for decades. Trogu et al. (2012) discovered a faster and efficient method for preparation of 3,5-disubstituted isoxazoles by base catalyzed condensation reactions of nitroacetic esters with dipolarophiles in the presence of water instead of chloroform.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

• Isoxazole derivatives play a crucial role in drug discovery due to their diverse biological activities. Researchers explore this compound for its potential as a scaffold to design novel drugs. .

Antiviral Activity

• Some isoxazole analogs have been synthesized and evaluated for antiviral activity against various viruses. For instance, Lee et al. .

BRD4 Inhibition

• Researchers have designed and synthesized compounds by modifying the 3-ethyl-benzo[d]isoxazole core with sulfonamides. Many of these compounds exhibit potent binding activities to the BRD4 protein, which is associated with cancer and other diseases. .

Future Directions

Isoxazole is a potent nucleus as a rich source of new compounds having promising biological activities. It is highly desirable to develop robust synthetic methods for the generation of a diverse collection of heterocyclic molecules to accelerate the drug discovery programme.